Cas no 2210-93-7 (N-Phenylpiperazine Hydrochloride)

• Product Name: N-Phenylpiperazine Hydrochloride
• CAS No: 2210-93-7
• MF: C₁₀H₁₅ClN₂
• MW: 198.692501306534
• MDL: MFCD00012758
• CID: 84182
• PubChem ID: 24857003
• Update Time: 2025-06-09

N-Phenylpiperazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Phenylpiperazine hydrochloride
• 1-phenylpiperazin-1-ium chloride
• 1-phenylpiperazine dihydrochloride
• 1-Phenylpiperazine HCl
• 1-Phenylpiperazinium chloride
• 4-phenylpiperazine hydrochloride
• EINECS 218-646-9
• N-phenyl-piperazine hydrochloride
• Phenobolin hydrochloride
• phenylpiperazine hydrochloride
• phenylpiperazine,chloride
• Piperazine,1-phenyl-,hydrochloride
• Piperazine,1-phenyl-, monohydrochloride (8CI,9CI)
• N-Phenylpiperazine hydrochloride
• Piperazine, 1-phenyl-, monohydrochloride
• CAA21093
• J-014507
• Levodropropizine Imp. B (EP); 1-Phenylpiperazine Hydrochloride; Levodropropizine Imp. B (EP) as Hydrochloride; Levodropropizine Impurity B as Hydrochloride
• AC-25792
• AKOS015889896
• NSC38914
• 1-Phenylpiperazine hydrochloride (1:1)
• 1-phenylpiperazine;hydrochloride
• Piperazine, 1-phenyl-, hydrochloride
• SCHEMBL212247
• J8L23UX32D
• WLN: T6M DNTJ DR &GH
• 1-phenyl piperazine hydrochloride
• MFCD00012758
• DTXSID40176612
• NSC-150847
• 1-phenyl-piperazin hydrochloride
• AS-60920
• FT-0608265
• 1-Phenylpiperazine, monochloride
• UNII-J8L23UX32D
• NSC150847
• NSC-38914
• 2210-93-7
• D78486
• NSC 38914
• NQNZNONJZASOKL-UHFFFAOYSA-N
• BHBGROWXHSYAKH-UHFFFAOYSA-N
• 1-phenylpiperazine,hydrochloride
• DB-019332
• N-Phenylpiperazine Hydrochloride

• MDL： MFCD00012758
• Inchi： 1S/C10H14N2.ClH/c1-2-4-10(5-3-1)12-8-6-11-7-9-12;/h1-5,11H,6-9H2;1H
• InChI Key： NQNZNONJZASOKL-UHFFFAOYSA-N
• SMILES： Cl.N1(C2C=CC=CC=2)CCNCC1

Computed Properties

• Exact Mass: 198.09200
• Monoisotopic Mass: 198.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 15.3A^2

Experimental Properties

• Color/Form: White crystals
• Density: 0.985(20.0000℃)
• Melting Point: 247-250 ºC
• Boiling Point: 245 - 250 C
• Flash Point: 138.3 °C
• PSA: 15.27000
• LogP: 2.29200
• Solubility: Soluble

N-Phenylpiperazine Hydrochloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H311-H315-H319-H331-H335
• Warning Statement： P261-P280-P301 + P310-P305 + P351 + P338-P311
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： R23/24/25;R36/37/38
• Safety Instruction： S26; S28; S36/37/39; S45
• RTECS：TM2640000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Risk Phrases：R23/24/25; R36/37/38
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Other Chemical Reagents

Additional information on N-Phenylpiperazine Hydrochloride

Comprehensive Overview of N-Phenylpiperazine Hydrochloride (CAS No. 2210-93-7): Properties, Applications, and Research Insights

N-Phenylpiperazine Hydrochloride (CAS No. 2210-93-7) is a significant organic compound widely utilized in pharmaceutical and chemical research. This white to off-white crystalline powder, with the molecular formula C₁₀H₁₅N₂Cl, is a derivative of piperazine, a heterocyclic amine. Its unique structure, featuring a phenyl group attached to the piperazine ring, makes it a versatile intermediate in synthesizing various bioactive molecules. Researchers and industries value this compound for its role in developing central nervous system (CNS) agents, antidepressants, and other therapeutic candidates.

The growing interest in N-Phenylpiperazine Hydrochloride is reflected in its frequent appearance in scientific literature and patent filings. Recent studies highlight its potential in modulating neurotransmitter systems, particularly serotonin and dopamine receptors. This aligns with current trends in neuroscience, where neuropharmacology and psychoactive compounds are hot topics. Users searching for "CAS 2210-93-7 supplier" or "N-Phenylpiperazine HCl solubility" often seek technical data, underscoring the need for accurate, detailed information.

From a synthetic chemistry perspective, N-Phenylpiperazine Hydrochloride serves as a key building block for heterocyclic chemistry. Its hydrochloride salt form enhances stability and solubility, facilitating reactions in aqueous or polar solvents. This property is critical for laboratories focusing on high-throughput screening or medicinal chemistry optimization. The compound’s melting point (~250°C) and molecular weight (198.7 g/mol) are frequently queried parameters, emphasizing the demand for precise physicochemical data.

In the context of drug discovery, N-Phenylpiperazine Hydrochloride is often explored for its structure-activity relationships (SAR). Its phenyl-piperazine scaffold is a common motif in ligands targeting G-protein-coupled receptors (GPCRs). This relevance ties into popular search queries like "piperazine derivatives in CNS drugs" or "GPCR ligand synthesis." Researchers also investigate its metabolic pathways, addressing concerns about bioavailability and drug metabolism—topics trending in pharmacokinetics forums.

Quality control and analytical methods for CAS No. 2210-93-7 are another area of interest. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are standard techniques for verifying purity, a critical factor for pharmaceutical applications. Searches such as "N-Phenylpiperazine HCl NMR spectrum" or "HPLC purity analysis" reflect this demand. Regulatory compliance, including adherence to Good Manufacturing Practices (GMP), further elevates its importance in industrial settings.

Beyond pharmaceuticals, N-Phenylpiperazine Hydrochloride finds niche applications in material science, particularly in designing functionalized polymers or coordination complexes. Its amine group can act as a ligand for metal ions, a feature explored in catalysis research. This multidisciplinary utility resonates with queries like "piperazine-based catalysts" or "organic ligands for metal-organic frameworks (MOFs)," linking it to cutting-edge material design trends.

Safety and handling of N-Phenylpiperazine Hydrochloride are frequently discussed in laboratory safety guidelines. While not classified as hazardous under standard conditions, proper storage (e.g., desiccated, at room temperature) ensures longevity. This practical aspect addresses common user questions like "stability of piperazine salts" or "handling hygroscopic compounds," blending technical rigor with operational relevance.

In summary, N-Phenylpiperazine Hydrochloride (CAS No. 2210-93-7) is a multifaceted compound bridging pharmaceutical innovation, chemical synthesis, and material science. Its prominence in peer-reviewed studies and industrial workflows underscores its enduring value. By addressing trending search terms and integrating cross-disciplinary applications, this overview aims to serve both novice researchers and seasoned professionals seeking in-depth knowledge.